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Executive Summary
Tellurium-127 (¹²⁷Te) is a radioactive isotope of the metalloid tellurium, notable for its relatively

short half-life and beta decay, which makes it a subject of interest in various scientific and

medical research fields. This document provides a comprehensive technical overview of the

discovery of tellurium, the identification of the ¹²⁷Te isotope, its nuclear properties, and detailed

methodologies for its synthesis. The primary production routes, including neutron activation of

stable tellurium, isolation from nuclear fission products, and derivation from its parent nuclide

Antimony-127, are discussed in detail. This guide is intended to serve as a core reference for

professionals engaged in nuclear chemistry, radiopharmaceutical development, and related

research disciplines.

Introduction to Tellurium
Tellurium (Te), atomic number 52, is a rare, brittle, silvery-white metalloid belonging to the

chalcogen group of the periodic table.[1] While the element itself is not abundant in the Earth's

crust, it is found in combination with gold and other metals.[2] Tellurium was first discovered in

1782 by Franz-Joseph Müller von Reichenstein in Transylvania from an ore containing gold.[3]

[4] It was later isolated and named in 1798 by Martin Heinrich Klaproth, who derived the name

from the Latin word tellus, meaning "earth".[2][3]
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Tellurium possesses 39 known isotopes, of which eight occur naturally.[1] The radioactive

isotopes of tellurium, including ¹²⁷Te, are artificially produced and are significant in various

research and application domains, particularly in medicine for imaging and therapy.

Discovery of the Tellurium-127 Isotope
While the element tellurium was identified in the late 18th century, the specific isotope

Tellurium-127 was discovered much later, in the year 1938, as the field of nuclear physics and

isotope identification advanced.[5] This discovery was part of the broader scientific effort to

characterize the nuclear properties of elements and their various isotopic forms following the

discovery of artificial radioactivity.

Nuclear Properties of Tellurium-127 and its Isomer
Tellurium-127 exists in a ground state and a metastable state (isomer), ¹²⁷ᵐTe. The properties

of both are crucial for understanding its synthesis and decay. The quantitative nuclear data for

these isotopes are summarized in the tables below.

Table 1: Nuclear Properties of Tellurium-127 (Ground State)

Property Value

Atomic Number (Z) 52

Mass Number (A) 127

Neutron Number (N) 75

Atomic Mass 126.9052173 u

Half-life 9.35 hours[5]

Decay Mode Beta minus (β⁻)[5]

Daughter Isotope ¹²⁷I (stable)[5]

Beta Decay Energy 0.702 MeV[5]

Spin and Parity 3/2+[5]

| Parent Nuclide | ¹²⁷Sb[5] |
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Table 2: Nuclear Properties of Tellurium-127m (Isomer)

Property Value

Excitation Energy 88.23 keV[5]

Half-life 106.1 days[1]

Decay Modes
Isomeric Transition (IT) to ¹²⁷Te (97.86%)Beta

minus (β⁻) to ¹²⁷I (2.14%)[1]

| Spin and Parity | 11/2-[1] |

Synthesis of Tellurium-127
There are three primary methods for the production of Tellurium-127.

Production via Neutron Activation of Tellurium-126
The most common and direct method for producing ¹²⁷Te is through the neutron capture

reaction of the stable isotope Tellurium-126 (¹²⁶Te), which has a natural abundance of

approximately 18.8%.[1] The target material, typically high-purity tellurium dioxide (TeO₂)

enriched in ¹²⁶Te, is irradiated with thermal neutrons in a nuclear reactor. The nuclear reaction

is as follows:

¹²⁶Te (n,γ) → ¹²⁷Te

This reaction produces both the ground state ¹²⁷Te and the metastable isomer ¹²⁷ᵐTe.

Table 3: Neutron Activation Data for ¹²⁶Te

Parameter Value

Target Isotope ¹²⁶Te

Reaction (n,γ)

Product Isotope ¹²⁷Te

Thermal Neutron Capture Cross Section (Total) 0.38 b[6]
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| Isomer (¹²⁷ᵐTe) Production Cross Section | 0.063 b[6] |

Production as a Fission Product
Tellurium isotopes, including ¹²⁷Te, are produced during the nuclear fission of heavy elements

like Uranium-235 (²³⁵U) or Plutonium-239 (²³⁹Pu).[7] The fission product yield for mass number

127 is significant. However, the isolation of ¹²⁷Te from the highly complex mixture of other

fission products and unspent nuclear fuel is a challenging radiochemical process, requiring

multi-stage separation techniques.[8]

Production from the Decay of Antimony-127
Tellurium-127 is the stable daughter product of the beta decay of Antimony-127 (¹²⁷Sb). ¹²⁷Sb

itself can be produced as a fission product. This route involves first separating ¹²⁷Sb from other

fission products and then allowing it to decay to ¹²⁷Te (half-life of ¹²⁷Sb is 3.85 days). This

method can yield a very pure ¹²⁷Te product, free from other tellurium isotopes.

Experimental Protocols
Protocol for ¹²⁶Te(n,γ)¹²⁷Te Production and Separation
This protocol outlines the general steps for producing ¹²⁷Te via neutron irradiation of a ¹²⁶TeO₂

target.

Target Preparation:

High-purity tellurium dioxide (TeO₂), preferably enriched in ¹²⁶Te to maximize yield and

minimize impurities, is used as the target material.

A precisely weighed amount of the TeO₂ powder is encapsulated in a high-purity quartz

ampoule or an aluminum capsule suitable for irradiation. The container must be sealed to

contain the radioactive products.

Neutron Irradiation:

The sealed target is placed in a nuclear research reactor with a high thermal neutron flux

(e.g., 10¹³ - 10¹⁴ n/cm²·s).
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The irradiation time is calculated based on the neutron flux, the ¹²⁶Te cross-section, and

the desired activity of ¹²⁷Te, typically lasting for several hours to a few days. The relatively

short half-life of ¹²⁷Te (9.35 h) must be considered to avoid significant decay during

irradiation.

Post-Irradiation Processing (Wet Distillation):

After a suitable cooling period to allow short-lived isotopes to decay, the irradiated target is

transferred to a hot cell for safe handling.

The capsule is opened, and the irradiated TeO₂ is dissolved in a strong acid, such as

concentrated sulfuric acid.

The solution is heated in a distillation apparatus. The produced radioiodine isotopes (from

the decay of tellurium isotopes) can be distilled off.

The remaining tellurium solution contains ¹²⁷Te, ¹²⁷ᵐTe, and any unreacted ¹²⁶Te.

Purification (Chemical Separation):

To separate the tellurium isotopes from any cationic impurities, ion-exchange

chromatography can be employed.

Tellurium forms anionic complexes in hydrochloric acid, which can be adsorbed onto an

anion-exchange resin (e.g., Dowex-1).

Impurities can be washed from the column with appropriate acid concentrations.

The purified tellurium can then be eluted from the resin using a different eluent, such as

dilute HCl or water.
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Protocol for Isolation of Tellurium from Fission Products
This protocol describes a method for separating tellurium from a solution of dissolved irradiated

uranium fuel, focusing on the use of copper metal.[9]

Initial Sample Preparation:

Irradiated highly enriched uranium (HEU) is dissolved in a suitable acid, typically a

concentrated hydrochloric or nitric acid solution. This solution contains a complex mixture

of fission products, actinides, and unspent fuel.

Column Preparation:

A chromatography column is packed with copper metal turnings.

The column is pre-conditioned by rinsing with 9 M HCl to remove any surface oxide layer

from the copper.[9]

Separation of Tellurium and Iodine:

The acidic solution containing the fission products is passed through the copper-packed

column.

Tellurium and iodine isotopes present in the solution spontaneously deposit onto the

surface of the copper metal, effectively removing them from the solution.[9] This process

removes over 98% of the radiotellurium and radioiodine.[9]

Elution and Further Purification (Hypothetical Extension):

Note: The primary goal of the cited method is to remove Te/I interference. To recover the

Te, further steps would be needed.

The copper turnings could be removed from the column and treated with an oxidizing

agent (e.g., nitric acid) to re-dissolve the deposited tellurium along with the copper.

Standard chemical separation techniques, such as precipitation or solvent extraction,

would then be required to separate the tellurium from the dissolved copper and any co-

deposited elements.
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Decay Pathways and Relationships
The production and decay of Tellurium-127 are part of a larger isobaric decay chain (A=127).

The key relationships involve its parent, its isomer, and its daughter nuclide. Understanding

these pathways is essential for predicting the isotopic composition of a produced sample over

time.
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Applications in Research and Drug Development
Tellurium-127 and its isomer, ¹²⁷ᵐTe, serve as valuable tools in various research contexts:

Nuclear Structure Studies: The decay of ¹²⁷Te and ¹²⁷ᵐTe provides data for refining nuclear

models and understanding nuclear level structures.

Tracer Studies: As a gamma-emitting isotope, ¹²⁷Te can be used as a radiotracer in chemical,

biological, and environmental studies to monitor the fate of tellurium compounds.

Radiopharmaceutical Development: While not a primary therapeutic or diagnostic

radionuclide itself, the study of tellurium isotopes is relevant to the production of medically
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important iodine isotopes. For example, other tellurium isotopes (e.g., ¹²⁴Te) are used as

target materials for producing medically relevant iodine isotopes like ¹²⁴I for Positron

Emission Tomography (PET).[1] Understanding the radiochemistry of tellurium is crucial for

ensuring the purity of these radiopharmaceuticals.

Conclusion
Tellurium-127, identified in 1938, is a significant radionuclide with well-characterized nuclear

properties. Its synthesis is primarily achieved through the neutron irradiation of stable ¹²⁶Te in

nuclear reactors, a method that allows for controlled and predictable production. Alternative

pathways, such as isolation from fission products or as a decay product of ¹²⁷Sb, offer routes to

high-purity samples, though they involve more complex chemical separations. The detailed

protocols and data presented in this guide provide a foundational resource for researchers and

professionals, enabling a deeper understanding of ¹²⁷Te and facilitating its application in

advanced scientific and developmental pursuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
Synthesis of Tellurium-127]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235538#discovery-and-synthesis-of-the-tellurium-
127-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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